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Compound of Interest

Compound Name: Isobutyraldehyde-D7

Cat. No.: B12383282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Isobutyraldehyde-D7, a deuterated analog of isobutyraldehyde. This document
is intended to serve as a valuable resource for professionals in research and development who
utilize labeled compounds in their work.

Core Chemical Properties

Isobutyraldehyde-D7 is a stable, isotopically labeled form of isobutyraldehyde where seven
hydrogen atoms have been replaced by deuterium. This labeling is instrumental in various
scientific applications, including mechanistic studies, metabolic tracking, and as an internal
standard in mass spectrometry-based analyses.

General Information
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Property Value Source

Chemical Name 2-Methyl-propanal-D7 [1]

Isobutanal-D7, Isobutyric
Synonyms Aldehyde-D7, 2- [1]
Formylpropane-D7

Molecular Formula C4HD-0O [1]
Molecular Weight 79.15 g/mol [1]
Appearance Neat/Clear colorless liquid [1][2]

Pungent, like wet cereal or
Odor [31[4]I5]
straw

Physicochemical Data

Note: Detailed experimental data for many physical properties of the deuterated form are not
readily available. The following table primarily lists the properties of the non-deuterated
Isobutyraldehyde (CAS No. 78-84-2), which are expected to be very similar to those of
Isobutyraldehyde-D7.
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Value (for
Property Source
Isobutyraldehyde)
Melting Point -65 °C t0 -65.9 °C [B14151[61[7]
Boiling Point 63 °Cto 64 °C [3I[4151161[7118]
Density 0.79 g/mL at 25 °C [61[719]
Flash Point -24 °C to -40 °F (closed cup) [21[31[7]
o Soluble (75-110 g/L at 20-25
Solubility in Water ) [2][41[6]
Miscible with ethanol, ether,
Solubility in Organic Solvents acetone, benzene, chloroform, [2][4]
and toluene
Vapor Pressure 88 hPaat4.4 °C [3]
Vapor Density 2.49 - 2.5 (Air=1.0) [31[7]
Autoignition Temperature 384 °F (196 °C) [71[10]

Refractive Index (n2°/D)

1.3730 - 1.374

(4105116171

Log P (Octanol/Water Partition

Coefficient)

0.77

[°]

Applications in Research and Development

Isobutyraldehyde-D7 serves as a labeled analogue of isobutyraldehyde.[1][11] Its primary

application is as an internal standard for the quantification of isobutyraldehyde in various

matrices using mass spectrometry techniques such as GC-MS or LC-MS. It is also utilized in

metabolic studies to trace the fate of isobutyraldehyde in biological systems and to elucidate

reaction mechanisms in organic synthesis.[1] Isobutyraldehyde itself is a key intermediate in

the synthesis of a wide range of compounds, including:

e Pharmaceuticals like pantothenic acid and the amino acids valine and leucine.[4][12]

» Resins, plasticizers, and cellulose esters.[4][12]
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e Perfumes, flavors, and gasoline additives.[4][12]

Experimental Protocols and Handling

While specific experimental protocols for Isobutyraldehyde-D7 are application-dependent, its
handling and storage procedures are guided by the properties of its non-deuterated
counterpart, which is a highly flammable and volatile liquid.

Safe Handling and Storage

e Handling: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.[3][13] Avoid contact with skin and eyes by wearing appropriate personal protective
equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat.[3][13]
Keep away from ignition sources such as heat, sparks, and open flames.[9][14] Use non-
sparking tools and take measures to prevent the buildup of electrostatic charge.[8][13]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9] The
recommended storage temperature is 2 - 8 °C.[3] It is sensitive to air and should be stored
under an inert atmosphere.[3][9] Containers that have been opened must be carefully
resealed and kept upright to prevent leakage.[3][13]

Disposal Considerations

Dispose of Isobutyraldehyde-D7 and its containers in accordance with local, regional, and
national regulations for hazardous waste.[9][14] Do not empty into drains.[6] Contaminated
packaging should be treated as the product itself.[9]

Diagrams and Visualizations
General Workflow for the Use of a Labeled Analogue

The following diagram illustrates a typical workflow for the application of Isobutyraldehyde-D7
as a labeled internal standard in a quantitative analysis.

Caption: Workflow for quantitative analysis using a labeled internal standard.

Synthetic Pathway Overview
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Isobutyraldehyde is industrially produced through the hydroformylation of propene.[5] It can
also be synthesized via the oxidation of isobutyl alcohol.[4][12]

Caption: Common synthetic routes to isobutyraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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